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Compound of Interest

Compound Name: 1-cyclohexenylboronic Acid

Cat. No.: B1350886

An In-depth Technical Guide to 1-Cyclohexenylboronic Acid and Its Pinacol Ester

This technical guide provides a comprehensive overview of 1-cyclohexenylboronic acid and
its commonly used derivative, 1-cyclohexenylboronic acid pinacol ester. It is intended for
researchers, scientists, and professionals in the field of drug development and organic
synthesis. This document covers their chemical structures, physical and chemical properties,
synthesis, and applications, with a focus on experimental protocols and reaction mechanisms.

Introduction to Boronic Acids

Boronic acids are a class of organoboron compounds with the general formula R-B(OH)2. They
serve as versatile building blocks in organic chemistry, most notably in the palladium-catalyzed
Suzuki-Miyaura cross-coupling reaction, a powerful method for forming carbon-carbon bonds.
Boronic acids are Lewis acids and can form reversible covalent complexes with diols, a
property that is exploited in the formation of boronate esters (such as pinacol esters) which are
often more stable and easier to handle than the corresponding boronic acids.

1-Cyclohexenylboronic Acid (CAS: 89490-05-1)

1-Cyclohexenylboronic acid is an organoboron compound featuring a boronic acid functional
group attached to a cyclohexene ring. Its structure makes it a valuable reagent for introducing a
cyclohexenyl moiety into various organic molecules.

Chemical Structure
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Caption: Chemical structure of 1-Cyclohexenylboronic acid.

Physicochemical Properties

The key physical and chemical properties of 1-cyclohexenylboronic acid are summarized in

the table below.

Property Value Reference(s)
CAS Number 89490-05-1 [112][3114]
Molecular Formula CeH11BO2 [1]
Molecular Weight 125.96 g/mol [1]
White to light yellow
Appearance [1]
powder/crystal
Physical State Solid [5]

Melting Point 139.6 - 140.3 °C [5]
N Soluble in polar organic
Solubility [1]
solvents
SMILES OB(O)C1=CCcCCC1
1S/C6H11B0O2/c8-7(9)6-4-2-1-
InChl

3-5-6/h4,8-9H,1-3,5H2

Safety Information

1-Cyclohexenylboronic acid should be handled with care in a laboratory setting. The table

below outlines its hazard classifications and recommended handling procedures.
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Safety Aspect Information Reference(s)

Causes skin irritation, serious
Hazard Statements eye irritation, and may cause [5]

respiratory irritation.

Wear protective gloves,

protective clothing, eye

protection, and face protection.
Precautionary Avoid breathing [5]

dust/fume/gas/mist/vapors/spr

ay. Use only outdoors or in a

well-ventilated area.

Keep containers tightly closed
in a dry, cool, and well-

Storage ventilated place.[5] Store in a [31[5]
freezer at -20°C under an inert

atmosphere.[3]

) Strong oxidizing agents, strong
Incompatible _ (5]
acids, strong bases.

Eyes: Rinse immediately with
plenty of water for at least 15
minutes. Skin: Wash off
immediately with plenty of

First Aid water for at least 15 minutes. [5]
Inhalation: Remove to fresh
air. Ingestion: Do NOT induce
vomiting. Seek medical

attention if symptoms persist.

1-Cyclohexenylboronic Acid Pinacol Ester (CAS:
141091-37-4)

The pinacol ester of 1-cyclohexenylboronic acid is a more commonly used and commercially
available derivative due to its enhanced stability and ease of handling compared to the free
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boronic acid.

Chemical Structure

Caption: Chemical structure of 1-Cyclohexenylboronic acid pinacol ester.

Physicochemical Properties

The key physical and chemical properties of 1-cyclohexenylboronic acid pinacol ester are

summarized in the table below.

Property Value Reference(s)
CAS Number 141091-37-4 [6]
Molecular Formula C12H21BO2 [6]
Molecular Weight 208.10 g/mol [6]

Appearance

Clear colorless to tan liquid

[7]

Physical State

Liquid

[8]

Boiling Point 232.0 £ 33.0 °C (Predicted) [7]
Density 0.968 g/cm?3 [718]
Flash Point 103.9 °C (219.0 °F)

Storage Temperature

2-8°C

[7]

Sensitivity Moisture Sensitive [7]
CC1(C)OB(OC1(C)C)C2=CCC
SMILES
CcC2
1S/C12H21BO2/c1-
InChl 11(2)12(3,4)15-13(14-11)10-8-

6-5-7-9-10/h8H,5-7,9H2,1-4H3

Safety Information
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The table below outlines the hazard classifications and recommended handling procedures for
1-cyclohexenylboronic acid pinacol ester.

Safety Aspect Information Reference(s)

Causes serious eye irritation.
Hazard Statements May cause skin and respiratory  [9]

irritation.

Wear protective gloves,

clothing, and eye/face
**Precautionary protection. Avoid breathing [9]

vapors. Ensure adequate

ventilation.

Store at 2-8°C. Keep container
Storage tightly closed in a dry and well-  [7]

ventilated place.

Eyes: Rinse immediately with
plenty of water for at least 15
minutes and get medical
attention. Skin: Wash off

] ) immediately with soap and

First Aid [°]

plenty of water. Inhalation:
Remove to fresh air. Ingestion:
Do NOT induce vomiting. Call
a physician or poison control

center immediately.

Synthesis and Experimental Protocols
Synthesis of 1-Cyclohexenylboronic Acid Pinacol Ester

A common method for the synthesis of 1-cyclohexenylboronic acid pinacol ester is the
palladium-catalyzed cross-coupling of 1-chlorocyclohexene with bis(pinacolato)diboron.
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Combine 1-chlorocyclohexene,
bis(pinacolato)diboron,
potassium acetate, and solvent (e.g., toluene).

'

Add Palladium catalyst
(e.g., PdCI2) and ligand
(e.g., tricyclohexylphosphine).

:

Heat the mixture to reflux
(e.g., 110°C) for several hours.

Cool, filter, and wash the
organic layer.

'

e.g., by distillation.

(Concentrate and purify the product)

End Product:
1-Cyclohexenylboronic Acid Pinacol Ester

Click to download full resolution via product page

Caption: General workflow for the synthesis of 1-cyclohexenylboronic acid pinacol ester.

Experimental Protocol: Synthesis of 1-Cyclohexenylboronic Acid Pinacol Ester[10]
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e To a 2 L four-necked flask equipped with a mechanical stirrer, thermometer, argon inlet, and
reflux condenser, add 1-chlorocyclohexene (148.09 g, 1.261 mol), bis(pinacolato)diboron
(336.44 g, 1.324 mol), potassium acetate (370.12 g, 3.783 mol), and toluene (1 L).

e Add palladium(ll) chloride (2.22 g, 0.0126 mol) and tricyclohexylphosphine (7.03 g, 0.0252
mol) to the mixture.

o Heat the reaction mixture to 110°C and maintain at reflux for 12 hours. Monitor the reaction
progress by Gas Chromatography (GC).

 After the reaction is complete, cool the mixture and filter it through a pad of diatomaceous
earth.

e Wash the organic layer twice with 400 mL of water.
e Dry the organic layer with anhydrous magnesium sulfate.

« Filter off the drying agent and concentrate the filtrate under reduced pressure to remove the
toluene.

e The resulting crude product can be further purified by vacuum distillation to yield 1-
cyclohexenylboronic acid pinacol ester.

Application in Suzuki-Miyaura Cross-Coupling

1-Cyclohexenylboronic acid and its pinacol ester are primarily used in Suzuki-Miyaura cross-
coupling reactions to form a C-C bond between the cyclohexenyl group and an aryl or vinyl
halide/triflate.
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Suzuki-Miyaura Catalytic Cycle

Boronate Activation

Pd(O)L_n R-X Base R'-B(OR)2 Oxidative Addition Transmetalation Reductive Elimination
Oxidative
Addition

:

R.ed}lCtlye [R-B(OR)3]*-
Elimination
Transmetalation

R-Pd(Il)L_n-R'

R-R'

Click to download full resolution via product page
Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling[11][12][13]

e In a Schlenk flask, combine the aryl halide (1.0 mmol), 1-cyclohexenylboronic acid pinacol
ester (1.2 mmol), and a base such as K2COs or Cs2COs (2.0 mmol).

¢ Add a palladium catalyst, for example, Pd(PPhs)4 (0.03 mmol, 3 mol%) or a combination of
Pd(OAc)2 (0.02 mmol, 2 mol%) and a phosphine ligand like SPhos or XPhos (0.04 mmol, 4
mol%).

o Evacuate the flask and backfill with an inert gas (e.g., argon or nitrogen). Repeat this cycle
three times.
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Add a degassed solvent system, such as a mixture of toluene and water or dioxane and
water, via syringe.

Heat the reaction mixture with stirring at a temperature typically ranging from 80°C to 110°C.
Monitor the reaction by TLC or GC-MS.

Upon completion, cool the reaction to room temperature and dilute with an organic solvent
like ethyl acetate.

Wash the organic phase sequentially with water and brine.

Dry the organic layer over anhydrous Na=SOa4 or MgSOea, filter, and concentrate under
reduced pressure.

Purify the crude product by flash column chromatography on silica gel.

Spectroscopic Data

While specific spectra for 1-cyclohexenylboronic acid are not readily available in all

databases, representative data for similar alkenylboronic acid pinacol esters can provide

insight into the expected chemical shifts and spectral features.[14]

'H NMR: The vinyl proton on the cyclohexene ring is expected to appear as a singlet or a
multiplet in the range of 5.5-7.0 ppm. The protons of the cyclohexene ring will show complex
multiplets between 1.5 and 2.5 ppm. For the pinacol ester, a characteristic sharp singlet for
the 12 methyl protons of the pinacol group will be observed around 1.2-1.3 ppm.

13C NMR: The carbon atom attached to the boron will resonate at a downfield chemical shift.
The olefinic carbons will appear in the range of 120-150 ppm. For the pinacol ester, the
quaternary carbons of the pinacol group will be around 83-84 ppm, and the methyl carbons
will be around 24-25 ppm.

1B NMR: The 1B NMR spectrum is characteristic for boronic acids and esters, with a broad
singlet typically appearing between +20 and +35 ppm relative to BF3-OEta.

This guide provides foundational technical information for the use of 1-cyclohexenylboronic

acid and its pinacol ester in research and development. For specific applications, further
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optimization of reaction conditions may be necessary. Always consult the relevant Safety Data
Sheet (SDS) before handling these chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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